Cas no 2097931-77-4 (Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride)

• Product Name: Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride
• CAS No: 2097931-77-4
• MF: C₁₆H₂₀ClN₃O₄
• MW: 353.800703048706
• CID: 5459618
• Update Time: 2025-06-10

Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride
• methyl 4-(2,5-dioxo-3-piperidin-4-ylimidazolidin-1-yl)benzoate;hydrochloride
• Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride

• Inchi： 1S/C16H19N3O4.ClH/c1-23-15(21)11-2-4-13(5-3-11)19-14(20)10-18(16(19)22)12-6-8-17-9-7-12;/h2-5,12,17H,6-10H2,1H3;1H
• InChI Key： AMQOONGPRZHBBB-UHFFFAOYSA-N
• SMILES： Cl.O=C1N(C2C=CC(C(=O)OC)=CC=2)C(CN1C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Topological Polar Surface Area: 79

Additional information on Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride

Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride: A Comprehensive Overview

Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride, with the CAS number 2097931-77-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including a benzoate moiety and a piperidine ring, makes it a versatile candidate for further investigation.

The benzoate group in Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. Additionally, the piperidine ring introduces basicity, which can be exploited in the design of drugs targeting acidic or neutral environments within the body. These characteristics make the compound a promising candidate for various therapeutic applications.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles, such as those found in Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride, often exhibit enhanced biological activity due to their ability to mimic natural biomolecules. The imidazolidine ring in this compound is particularly noteworthy, as it has been shown to interact with biological targets in a manner similar to natural products.

One of the most exciting areas of research involving Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride is its potential as an intermediate in the synthesis of novel therapeutic agents. The compound's structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the benzoate group can be further functionalized to introduce additional pharmacophores, enhancing its binding affinity to biological targets.

Studies have also explored the pharmacokinetic properties of Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-yl]benzoate hydrochloride. These studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for use in oral formulations. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses, making it a promising candidate for further development.

The synthesis of Methyl 4-[2,5-dioxo-3-(piperidin-4-yl)imidazolidin-1-y]benzoate hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The role of computational chemistry in the study of Methyl 4-[2,5-dioxo-3-(piperidin-4-y l)imidazolidin-1-y]benzoate hydrochloride cannot be overstated. Molecular modeling techniques have been used to predict the compound's binding interactions with biological targets, providing valuable insights into its potential therapeutic effects. These computational studies have complemented experimental work by identifying key pharmacophores and optimizing drug-like properties.

In conclusion, Methyl 4-[2,5-dioxo-3-(piperidin-4-y l)imidazolidin-l-y]benzoate hydrochloride is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.